Cas no 2411639-44-4 (Pyrido[2,3-b]pyrazine, 8-methoxy-)

• Product Name: Pyrido[2,3-b]pyrazine, 8-methoxy-
• CAS No: 2411639-44-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD32201491
• CID: 4782044
• Update Time: 2025-06-10

Pyrido[2,3-b]pyrazine, 8-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine, 8-methoxy-

• MDL： MFCD32201491
• Inchi： 1S/C8H7N3O/c1-12-6-2-3-10-8-7(6)9-4-5-11-8/h2-5H,1H3
• InChI Key： JYELGDKJLZVMQS-UHFFFAOYSA-N
• SMILES： C12=NC=CC(OC)=C1N=CC=N2

Additional information on Pyrido[2,3-b]pyrazine, 8-methoxy-

Introduction to 8-Methoxy Pyrido[2,3-b]pyrazine (CAS No. 2411639-44-4)

8-Methoxy pyrido[2,3-b]pyrazine (CAS No. 2411639-44-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-b]pyrazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the methoxy group at the 8-position imparts unique chemical and biological properties to this molecule, making it a subject of extensive study.

The chemical structure of 8-methoxy pyrido[2,3-b]pyrazine consists of a fused pyridine and pyrazine ring system with a methoxy substituent at the 8-position. This structural feature not only influences its physical properties but also plays a crucial role in its biological activity. The methoxy group can enhance the lipophilicity and stability of the molecule, which are important factors in drug design and development.

Recent studies have highlighted the potential of 8-methoxy pyrido[2,3-b]pyrazine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 8-methoxy pyrido[2,3-b]pyrazine exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 8-methoxy pyrido[2,3-b]pyrazine has also shown potential as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

In addition to its direct biological activities, 8-methoxy pyrido[2,3-b]pyrazine has been explored as a scaffold for the development of new drugs. Its unique chemical structure allows for the introduction of various functional groups to modulate its biological properties. For instance, researchers have synthesized derivatives with different substituents at various positions on the pyrido[2,3-b]pyrazine ring to enhance its potency and selectivity for specific targets.

The pharmacokinetic properties of 8-methoxy pyrido[2,3-b]pyrazine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These findings suggest that it has potential for further development into clinical candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-methoxy pyrido[2,3-b]pyrazine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide its future development.

In conclusion, 8-methoxy pyrido[2,3-b]pyrazine (CAS No. 2411639-44-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.